Synthesis of polyfunctional secondary amines by the addition of functionalized zinc reagents to nitrosoarenes†

Chemical Communications Pub Date: 2015-01-09 DOI: 10.1039/C4CC08846H

Abstract

Addition of functionalized aryl, heteroaryl or adamantyl zinc reagents to various nitroso-arenes in the presence of magnesium salts and LiCl in THF produces after a reductive work-up with FeCl2 and NaBH4 in ethanol the corresponding polyfunctional secondary amines in high yields.

Graphical abstract: Synthesis of polyfunctional secondary amines by the addition of functionalized zinc reagents to nitrosoarenes
Synthesis of polyfunctional secondary amines by the addition of functionalized zinc reagents to nitrosoarenes†
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